Cas no 2680885-76-9 (4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)

• Product Name: 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
• CAS No: 2680885-76-9
• MF: C₁₀H₈Cl₂N₂O₄
• MW: 291.087520599365
• CID: 5635769
• PubChem ID: 165934931
• Update Time: 2025-06-13

4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680885-76-9
• EN300-28288229
• 4,6-dichloro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

• Inchi： 1S/C10H8Cl2N2O4/c1-2-3-18-10(17)14-8-7(9(15)16)5(11)4-6(12)13-8/h2,4H,1,3H2,(H,15,16)(H,13,14,17)
• InChI Key： JRLGTHFYJMIKBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(=O)O)NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 289.9861121g/mol
• Monoisotopic Mass: 289.9861121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

Introduction to 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680885-76-9)

4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid, identified by its CAS number 2680885-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its complex structural framework, which includes chloro substituents and an amide-like functional group. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The molecular structure of 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid consists of a pyridine core substituted at the 4th and 6th positions with chlorine atoms, and an amide linkage at the 2nd position connected to a propenyl ether group. This unique arrangement imparts distinct reactivity patterns, making it a valuable building block for further functionalization. The compound’s solubility profile and stability under various conditions have been extensively studied, revealing its potential as a stable intermediate in multi-step synthetic routes.

In recent years, 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid has been explored in the context of drug discovery programs due to its structural similarity to known bioactive scaffolds. Researchers have leveraged its reactive sites to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism and inflammation. The chloro substituents on the pyridine ring facilitate nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores.

The amide functionality at the 2-position serves as a key pharmacophoric element, enabling further derivatization into peptidomimetics or other bioactive analogs. This has led to several preclinical studies investigating derivatives of 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid for their potential therapeutic effects. Notably, modifications at the propenyl ether group have been found to influence metabolic stability and binding affinity to biological targets. These findings highlight the compound’s significance as a scaffold for medicinal chemistry innovation.

From an agrochemical perspective, 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid has been investigated as a precursor for developing novel pesticides with enhanced efficacy and reduced environmental impact. Its structural features allow for the synthesis of compounds with herbicidal or insecticidal properties by incorporating additional functional groups that modulate target specificity. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for this compound, emphasizing atom economy and minimal waste generation.

The synthesis of 4,6-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include chlorination of pyridine derivatives followed by nucleophilic addition and subsequent functional group interconversions. Advances in catalytic methods have improved the efficiency of these processes, reducing reliance on harsh reagents and enhancing scalability. These developments align with global trends toward greener and more sustainable chemical manufacturing practices.

Computational modeling has also played a crucial role in understanding the reactivity and conformational dynamics of 4,6-dichloro-2-{(propenyl-oxy)carbonylamino}pyridine -3-carboxylic acid (CAS No. 2680885769). Molecular docking studies have revealed insights into its interaction with biological targets, aiding in the design of optimized derivatives with improved pharmacokinetic profiles. These computational approaches complement experimental efforts by providing rapid screening of potential analogs before laboratory synthesis.

The versatility of 4,6-dichloro -{(propenyl-oxy)carbonylamino}pyridine -3-carboxylic acid extends beyond pharmaceutical applications; it has been explored in material science for developing functional polymers and coatings. Its ability to undergo cross-coupling reactions makes it a valuable precursor for creating conjugated polymers with applications in organic electronics. Such interdisciplinary uses underscore the compound’s broad utility across multiple scientific domains.

In conclusion,4 ,6 dichloropyridine -3 carboxylicacid -( prop - en -1 - yloxy ) carbamoyl amide ( CAS NO .2680885769 ) remains a cornerstone in synthetic chemistry due to its unique structural features and reactivity patterns . Its contributions to drug discovery , agrochemical innovation ,and materials science continue to drive advancements in these fields . As research progresses , further exploration of this compound’s potential will undoubtedly yield new applications with significant societal benefits . p >